Bis(4-methoxyphenyl)phosphine oxide

• IUPAC Name: bis(4-methoxyphenyl)-oxophosphanium
• InChI: InChI=1S/C14H14O3P/c1-16-11-3-7-13(8-4-11)18(15)14-9-5-12(17-2)6-10-14/h3-10H,1-2H3/q+1
• InChI Key: RREGWFNURZJKNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)[P+](=O)C2=CC=C(C=C2)OC
• Molecular Formula: C14H14O3P+
• DSSTOX Substance ID: DTXSID30544341
• Molecular Weight: 261.23 g/mol
• CAS No.: 15754-51-5

Description

Bis(4-methoxyphenyl)phosphine oxide is a compound with the molecular formula C14H14O3P. It is used as a catalyst for various reactions.

Synthesis Analysis

The synthesis of this compound can be achieved by adding 1 eq. of diethylphosphite to 3.3 eq. of the corresponding Grignard reagent at 0 °C and warming to ambient temperature. Another approach involves a copper-catalyzed cross-coupling of (hetero)aromatic bromide with secondary phosphines.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a phosphorus atom bonded to two 4-methoxyphenyl groups and an oxygen atom. The molecular weight is 261.23 g/mol.

Chemical Reactions Analysis

This compound can undergo various reactions. For instance, it can participate in photocatalytic phosphine-mediated water activation for radical hydrogenation. It can also undergo autoreduction.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 261.23 g/mol. It has a topological polar surface area of 35.5 Ų and a complexity of 240.

Scientific Research Applications

1. Synthesis and Characterization of Novel Compounds

Bis(4-methoxyphenyl)phosphine oxide and its derivatives are utilized in the synthesis and characterization of novel compounds. For example, new derivatives of methoxyphenyl-substituted bis(picolyl)phosphines and their oxides have been synthesized, characterized by NMR spectroscopy, and elucidated through X-ray analysis (Hettstedt et al., 2016).

2. Polymer Chemistry

In polymer chemistry, derivatives of this compound are used to synthesize new materials. For instance, fluoride-terminated hyperbranched poly(arylene ether phosphine oxide)s have been created, displaying excellent thermal stability and solubility in various organic solvents (Bernal et al., 2002).

3. Oxidizing Agent Applications

This compound derivatives are also practical as versatile oxidizing agents. They are used in mild oxidations of various compounds, demonstrating specific reactivity and potential applicability in different chemical reactions (Otsubo & Ogura, 1986).

4. Electrochemical Applications

These compounds find applications in electrochemical studies. For example, tris(2-ethylhexyl)phosphine oxide, a related compound, has been used as an effective solvent mediator for constructing serotonin-selective membrane electrodes, demonstrating the best detection limit of any serotonin-selective electrode developed to date (Ueda et al., 2006).

5. Flame Retardance in Polymers

Derivatives of this compound are used to enhance flame retardance in polymers. For instance, bis 4-carboxyphenyl phenyl phosphine oxide (BCPPO) has been used as a co-monomer in flame-resistant PET, resulting in polymers with improved flame retarding behavior and thermal stability (Wang, Wang & Yan, 2000).

6. Electroluminescence and Photophysical Properties

In the field of electroluminescence, multifunctional bidentate aryl phosphine oxide derivatives have been used to create novel light-emitting ternary Eu3+ complexes. These compounds have demonstrated the ability to tune photophysical and electrochemical properties toward bright electroluminescence (Xu, Yin & Huang, 2010).

Mechanism of Action

Mode of Action

The compound’s mode of action involves its interaction with its targets, leading to various changes. For instance, it has been found that Bis(4-methoxyphenyl)phosphine oxide can undergo hydrolysis to the corresponding quinone imine oxide and methanol . The methanol then gives rise to methoxide ion which reduces the oxoammonium cation to intermediate bis(4-methoxyphenyl)-hydroxylamine .

Biochemical Pathways

The compound’s ability to undergo hydrolysis and subsequent reduction suggests that it may influence pathways involving these chemical reactions .

Result of Action

Its ability to undergo hydrolysis and subsequent reduction suggests that it may have some influence at the molecular level .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it has been suggested that the compound should be stored in an inert atmosphere at temperatures between 2-8°C to maintain its stability .